2-((1-(2-chlorobenzyl)-1H-indol-3-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfanyl-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C24H21ClN2OS/c1-17-10-12-19(13-11-17)26-24(28)16-29-23-15-27(22-9-5-3-7-20(22)23)14-18-6-2-4-8-21(18)25/h2-13,15H,14,16H2,1H3,(H,26,28)
• InChI Key: HETUWGYBDCFOAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CC4=CC=CC=C4Cl
• Molecular Formula: C24H21ClN2OS
• Molecular Weight: 421.0 g/mol

Description

2-((1-(2-chlorobenzyl)-1H-indol-3-yl)thio)-N-(p-tolyl)acetamide is a chemical compound that has gained importance in the field of scientific research due to its potential applications in various areas. This compound is also known as OSM-S-106 and has a molecular formula of C26H24ClN3OS.

Scientific Research Applications

Thiophene Analogues and Carcinogenicity Evaluation

A study by Ashby et al. (1978) explored the synthesis and evaluation of thiophene analogues of carcinogens benzidine and 4-aminobiphenyl, focusing on their potential carcinogenicity. These compounds, including analogues like N-(5-phenylthiophen-2-yl)acetamide, were assessed using in vitro assays to predict their carcinogenic potential. Although the compounds showed activity consistent with their chemical nature, the study raised questions about their ability to cause tumors in vivo, highlighting the complexity of predicting carcinogenicity from in vitro data (Ashby et al., 1978).

Biological Effects of Acetamide Derivatives

Kennedy (2001) reviewed the toxicology of acetamide and its derivatives, including their biological consequences and environmental impacts. This extensive review provides insights into the diverse biological responses elicited by these compounds and underscores the importance of understanding their roles and effects in biological systems and their potential commercial applications (Kennedy, 2001).

Pyrrolobenzimidazoles in Cancer Treatment

Skibo (1998) discussed the design, chemistry, and antitumor activity of pyrrolobenzimidazole-based agents. This class of compounds, including derivatives with acetamido groups, was shown to have potential as antitumor agents, with advantages over other therapeutic agents in terms of their mechanism of action and efficacy in cancer treatment (Skibo, 1998).

Pharmacological Activities of Phenoxy Acetamide Derivatives

Al-Ostoot et al. (2021) surveyed the chemical diversity and pharmacological activities of phenoxy acetamide and its derivatives, including chalcone, indole, and quinoline derivatives. This review underscores the importance of these compounds in medicinal chemistry, highlighting their potential as therapeutic agents with diverse pharmacological properties (Al-Ostoot et al., 2021).

Piracetam and Its Derivatives

Dhama et al. (2021) focused on piracetam, a nootropic drug, and its derivatives, including their synthesis, biological activities, and therapeutic potential. This review highlights the importance of acetamide derivatives in enhancing cognitive functions and managing various CNS disorders (Dhama et al., 2021).